Cas no 121643-38-7 (1H-Pyrrole-2-carboxaldehyde,5-butyl-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde,5-butyl-
• CAS No: 121643-38-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 104842
• PubChem ID: 14226487
• Update Time: 2025-04-18

1H-Pyrrole-2-carboxaldehyde,5-butyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,5-butyl-
• 1H-Pyrrole-2-carboxaldehyde, 5-butyl- (9CI)
• 121643-38-7
• 5-butyl-1H-pyrrole-2-carbaldehyde
• SCHEMBL9387973

• Inchi： 1S/C9H13NO/c1-2-3-4-8-5-6-9(7-11)10-8/h5-7,10H,2-4H2,1H3
• InChI Key： IDKUCMMWOOJXRI-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(CCCC)N1

Computed Properties

• Exact Mass: 150.09196
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 29.96